
Physical properties like boiling point and
density of Di-tert-butyl

diisopropylphosphoramidite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Di-tert-butyl

diisopropylphosphoramidite

Cat. No.: B043659 Get Quote

Technical Guide: Physical and Chemical
Properties of Di-tert-butyl
diisopropylphosphoramidite
This technical guide provides a comprehensive overview of the physical and chemical

properties of Di-tert-butyl diisopropylphosphoramidite, a critical reagent in modern synthetic

chemistry. Aimed at researchers, scientists, and professionals in drug development, this

document details its physical characteristics, provides an experimental protocol for its

synthesis, and illustrates the synthetic workflow.

Core Physical and Chemical Properties
Di-tert-butyl diisopropylphosphoramidite is a key phosphoramidite used in oligonucleotide

synthesis and as a ligand in various cross-coupling reactions.[1][2] Its stability and reactivity are

crucial for the efficient formation of phosphodiester bonds.[1]

Quantitative Data Summary
The physical properties of Di-tert-butyl diisopropylphosphoramidite are summarized in the

table below for easy reference.
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Property Value Conditions

Boiling Point 85-90 °C at 0.2 mmHg

Density 0.879 g/mL at 25 °C

Refractive Index 1.444 at 20 °C

Molecular Weight 277.38 g/mol

Molecular Formula C₁₄H₃₂NO₂P

Appearance Clear colorless liquid

Purity ≥95%

Storage Temp. 2-8°C

Experimental Protocol: Synthesis of Di-tert-butyl
diisopropylphosphoramidite
The following is a general procedure for the synthesis of Di-tert-butyl
diisopropylphosphoramidite from dichloro-N,N-diisopropylphosphoramidite and tert-butyl

alcohol.[3]

Materials:

Dichloro-N,N-diisopropylphosphoramidite

tert-Butyl alcohol

Triethylamine

Anhydrous diethyl ether

5% aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution

Anhydrous sodium sulfate
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Procedure:

Under anhydrous conditions, prepare a solution of tert-butyl alcohol (2.0 equivalents) and

triethylamine (2.2 equivalents) in anhydrous diethyl ether.

Slowly add this solution to a solution of dichloro-N,N-diisopropylphosphoramidite (1.0

equivalent) in anhydrous diethyl ether, while maintaining the reaction temperature below 0°C.

After the addition is complete, continue to stir the reaction mixture at a temperature below

0°C for a few minutes.

Quench the reaction by adding a 5% aqueous sodium bicarbonate solution.

Separate the aqueous phase. Wash the organic phase sequentially with 5% aqueous sodium

bicarbonate solution and saturated aqueous sodium chloride solution.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate to obtain a

crude oily residue.

Purify the residue by vacuum distillation to yield Di-tert-butyl diisopropylphosphoramidite
as a clear oil.

Synthetic Workflow Visualization
The following diagram illustrates the key steps in the synthesis of Di-tert-butyl
diisopropylphosphoramidite.
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Reactant Preparation

Reaction Workup Purification

tert-Butyl Alcohol +
Triethylamine in
Anhydrous Ether

Combine and React
(Temp < 0°C)

Dichloro-N,N-diisopropylphosphoramidite
in Anhydrous Ether

Quench with
5% NaHCO₃ (aq)Reaction Mixture

Wash with
NaHCO₃ and BrineOrganic Phase Dry over Na₂SO₄ Vacuum DistillationCrude Product

Di-tert-butyl
diisopropylphosphoramiditePure Product

Click to download full resolution via product page

Caption: Synthesis workflow for Di-tert-butyl diisopropylphosphoramidite.

Applications in Research and Development
Di-tert-butyl diisopropylphosphoramidite is a versatile reagent with broad applications. It is

a fundamental building block in DNA and RNA synthesis, enabling the production of

oligonucleotides for genetic research, diagnostics, and therapeutic development.[1]

Furthermore, it serves as a ligand in various metal-catalyzed cross-coupling reactions,

including Buchwald-Hartwig, Heck, Suzuki-Miyaura, and Sonogashira couplings, which are

pivotal in the synthesis of complex organic molecules and active pharmaceutical ingredients.[2]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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